Cas no 2089257-87-2 (N-{[4-(pyrrolidin-3-yloxy)pyridin-2-yl]methyl}acetamide, tetrakis(trifluoroacetic acid))

• Product Name: N-{[4-(pyrrolidin-3-yloxy)pyridin-2-yl]methyl}acetamide, tetrakis(trifluoroacetic acid)
• CAS No: 2089257-87-2
• CID: 4636466
• Update Time: 2025-10-22

N-{[4-(pyrrolidin-3-yloxy)pyridin-2-yl]methyl}acetamide, tetrakis(trifluoroacetic acid) Chemical and Physical Properties

Names and Identifiers

• N-{[4-(pyrrolidin-3-yloxy)pyridin-2-yl]methyl}acetamide tetrakis(trifluoroacetic acid)
• N-{[4-(pyrrolidin-3-yloxy)pyridin-2-yl]methyl}acetamide, tetrakis(trifluoroacetic acid)

Additional information on N-{[4-(pyrrolidin-3-yloxy)pyridin-2-yl]methyl}acetamide, tetrakis(trifluoroacetic acid)

N-{[4-(Pyrrolidin-3-yloxy)pyridin-2-yl]methyl}acetamide, Tetrakis(trifluoroacetic acid): A Comprehensive Overview

The compound with CAS No 2089257-87-2, known as N-{[4-(pyrrolidin-3-yloxy)pyridin-2-yl]methyl}acetamide, tetrakis(trifluoroacetic acid), is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a pyrrolidine moiety and an acetamide group. The presence of the trifluoroacetic acid counterion further adds to its chemical complexity and functional versatility.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and as a precursor for bioactive molecules. The pyridine ring, a key structural component, is known for its aromatic stability and ability to participate in hydrogen bonding, making it a valuable building block in organic synthesis. The pyrrolidine group, on the other hand, introduces flexibility and additional functional groups that can be exploited for further chemical modifications.

One of the most intriguing aspects of N-{[4-(pyrrolidin-3-yloxy)pyridin-2-yl]methyl}acetamide is its ability to form stable complexes with metal ions. This property has led to its exploration as a ligand in coordination chemistry, where it can facilitate the formation of metalloorganic frameworks (MOFs) with tailored properties. Recent research has demonstrated that these MOFs exhibit exceptional stability under harsh conditions, making them promising candidates for gas storage and catalytic applications.

The trifluoroacetic acid counterion plays a crucial role in modulating the physical and chemical properties of the compound. It enhances the solubility of the molecule in polar solvents, which is advantageous for its use in solution-based reactions. Additionally, the trifluoromethyl groups contribute to the compound's hydrophobicity, which can be leveraged in designing amphiphilic materials for drug delivery systems.

From a synthetic perspective, the preparation of N-{[4-(pyrrolidin-3-yloxy)pyridin-2-yl]methyl}acetamide involves a multi-step process that combines nucleophilic substitution and condensation reactions. The use of palladium-catalyzed coupling reactions has been shown to significantly improve the yield and purity of the final product. These advancements in synthetic methodology have paved the way for large-scale production of this compound for industrial applications.

Looking ahead, ongoing research is focused on optimizing the properties of this compound for specific applications. For instance, efforts are being made to enhance its biocompatibility for use in biomedical devices and sensors. Furthermore, investigations into its electronic properties are expected to unlock new possibilities in optoelectronics and energy storage technologies.

In conclusion, N-{[4-(pyrrolidin-3-yloxy)pyridin-2-yl]methyl}acetamide, tetrakis(trifluoroacetic acid), stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile functional groups make it a valuable tool in both academic research and industrial innovation. As our understanding of this compound deepens, it is likely to find even more applications across diverse fields.